Cas no 72581-32-9 (3-CYCLOHEXENE-1-METHANOL))

• Product Name: 3-CYCLOHEXENE-1-METHANOL)
• CAS No: 72581-32-9
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 977354
• Update Time: 2024-03-06

3-CYCLOHEXENE-1-METHANOL) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-ylmethanol
• 4-HYDROXYMETHYL-CYCLOHEXEN
• 3-CYCLOHEXENE-1-METHANOL)

• Inchi： 1S/C7H12O/c8-6-7-4-2-1-3-5-7/h1-2,7-8H,3-6H2
• InChI Key： VEIYJWQZNGASMA-UHFFFAOYSA-N
• SMILES： C(C1CCC=CC1)O

Computed Properties

• Exact Mass: 112.08886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• PSA: 20.23